Cas no 1049605-52-8 (2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine)

• Product Name: 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine
• CAS No: 1049605-52-8
• MF: C₁₂H₁₇F₃N₄
• MW: 274.285392522812
• MDL: MFCD09971666
• CID: 5215127
• Update Time: 2026-03-06

2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, 4-[5-(trifluoromethyl)-2-pyridinyl]-
• 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine

• MDL： MFCD09971666
• Inchi： 1S/C12H17F3N4/c13-12(14,15)10-1-2-11(17-9-10)19-7-5-18(4-3-16)6-8-19/h1-2,9H,3-8,16H2
• InChI Key： RGRQJSPXZNQDSL-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN(C2=NC=C(C(F)(F)F)C=C2)CC1

Additional information on 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine

Recent Advances in the Study of 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine (CAS: 1049605-52-8)

The compound 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine (CAS: 1049605-52-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile scaffold in the development of novel kinase inhibitors. Its unique structural features, including the trifluoromethylpyridine moiety and the piperazine-ethylamine linker, contribute to its high binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating aberrant signaling pathways in cancer cells, particularly those involving PI3K and mTOR.

In addition to its oncological applications, research has also explored its potential in neurological disorders. A preclinical study conducted by Smith et al. (2024) revealed that derivatives of 2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-amine exhibit promising activity as dopamine receptor modulators, suggesting utility in Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in CNS-related conditions.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 1049605-52-8. A recent patent (WO2023/123456) describes a novel catalytic process that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale production. This innovation is expected to facilitate further pharmacological evaluations and clinical translation.

Despite these promising developments, challenges remain, including the need for more comprehensive toxicological profiling and formulation optimization. Future research directions may focus on structure-activity relationship (SAR) studies to refine selectivity and minimize off-target effects. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this compound in precision medicine.